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Compound of Interest

Compound Name: C188

Cat. No.: B15614847 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of C188-9, a potent

STAT3 inhibitor. Below you will find troubleshooting guides, frequently asked questions (FAQs),

detailed experimental protocols, and relevant pathway diagrams to facilitate your research.

Solubility Data Summary
C188-9 is a hydrophobic molecule with limited solubility in aqueous solutions. The following

table summarizes its solubility in various common laboratory solvents.
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Source

DMSO 180 mg/mL 381.74 mM Selleck Chemicals[1]

DMSO 100 mg/mL - Sigma-Aldrich[2]

DMSO 94 mg/mL 199.35 mM Selleck Chemicals[1]

DMSO 60 mg/mL 127.25 mM TargetMol[3]

DMSO 25 mg/mL 53.02 mM MedChemExpress[4]

DMSO 10 mg/mL - Cayman Chemical[5]

DMF 10 mg/mL - Cayman Chemical[5]

Ethanol 6 mg/mL - Selleck Chemicals[1]

Ethanol 5 mg/mL 10.6 mM AdooQ Bioscience[6]

Ethanol 3 mg/mL - Selleck Chemicals[1]

Ethanol 2 mg/mL - Selleck Chemicals[1]

Water Insoluble Insoluble

Selleck Chemicals,

AdooQ Bioscience[1]

[6]

DMSO:PBS (pH 7.2)

(1:5)
0.16 mg/mL - Cayman Chemical[5]

Note: Solubility can be affected by factors such as temperature, purity, and the use of fresh

versus moisture-absorbed solvents.

Troubleshooting Guide for C188-9 Solubility
This guide addresses common issues encountered when preparing C188-9 solutions for in

vitro and in vivo experiments.
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Issue Possible Cause Troubleshooting Steps

Precipitation in Aqueous Buffer

C188-9 is insoluble in water.

Direct dilution of a DMSO

stock into aqueous media can

cause it to crash out of

solution.

1. Prepare a high-

concentration stock solution in

100% DMSO. 2. For cell

culture experiments, serially

dilute the DMSO stock to an

intermediate concentration

before final dilution into the

culture medium. Ensure the

final DMSO concentration is

compatible with your cell line

(typically ≤ 0.5%). 3. For in

vivo formulations, use a co-

solvent system. A commonly

used formulation involves a

mixture of DMSO, PEG300,

Tween 80, and saline.[1][3]

Reduced Solubility of DMSO

Stock

DMSO is hygroscopic and can

absorb moisture from the air,

which will reduce the solubility

of C188-9.

1. Use fresh, anhydrous

DMSO to prepare stock

solutions.[1] 2. Aliquot the

stock solution into smaller

volumes to minimize freeze-

thaw cycles and exposure to

air.[1] 3. Store stock solutions

at -20°C or -80°C for long-term

stability.[1]

Difficulty Dissolving C188-9

Powder

The dissolution rate may be

slow at room temperature.

1. Gentle warming in a water

bath (e.g., 50°C) can aid in

dissolution.[1] 2. Sonication

can also be used to facilitate

the dissolution process.[1][3]

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of C188-9?
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A1: The recommended solvent for preparing a high-concentration stock solution of C188-9 is

dimethyl sulfoxide (DMSO).[1][2][4][5] It is practically insoluble in water.[1][6]

Q2: How should I store my C188-9 stock solution?

A2: Aliquot your stock solution to avoid repeated freeze-thaw cycles. For long-term storage, it is

recommended to store the solution at -80°C (stable for up to one year). For shorter-term

storage, -20°C is acceptable (stable for up to one month).[1]

Q3: My C188-9 precipitated when I added it to my cell culture media. What should I do?

A3: This is a common issue due to the low aqueous solubility of C188-9. To avoid precipitation,

ensure the final concentration of DMSO in your culture medium is as low as possible and non-

toxic to your cells (generally below 0.5%). You can achieve this by performing serial dilutions of

your high-concentration DMSO stock in your culture medium.

Q4: What is the mechanism of action of C188-9?

A4: C188-9 is a small-molecule inhibitor of Signal Transducer and Activator of Transcription 3

(STAT3).[1][5][7] It specifically targets the phosphotyrosyl peptide binding site within the STAT3

Src homology 2 (SH2) domain.[5][7] This binding prevents the phosphorylation and subsequent

activation of STAT3, thereby inhibiting its downstream signaling pathways involved in cell

proliferation, survival, and migration.[7][8]

Experimental Protocols
Protocol for Preparing a 10 mM Stock Solution of C188-9
in DMSO

Materials:

C188-9 powder (Molecular Weight: 471.52 g/mol )[1][9]

Anhydrous DMSO

Sterile microcentrifuge tubes

Procedure:
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1. Weigh out the desired amount of C188-9 powder. For example, to make 1 mL of a 10 mM

stock solution, you would need 4.715 mg of C188-9.

2. Add the appropriate volume of anhydrous DMSO to the C188-9 powder.

3. Vortex the solution until the powder is completely dissolved. Gentle warming (up to 50°C)

or sonication can be used to aid dissolution if necessary.[1]

4. Sterile filter the solution if required for your application.

5. Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes and store at

-20°C or -80°C.

Protocol for In Vivo Formulation
For oral administration, a homogenous suspension can be prepared. The following is an

example formulation for a 1 mL working solution:

Materials:

High-concentration C188-9 stock solution in DMSO (e.g., 94 mg/mL)

PEG300

Tween 80

ddH₂O (double-distilled water)

Procedure:

1. To prepare a 1 mL working solution containing 5 mg of C188-9, start with 50 µL of a 94

mg/mL C188-9 stock solution in DMSO.

2. Add the C188-9/DMSO solution to 400 µL of PEG300 and mix until the solution is clear.

3. Add 50 µL of Tween 80 to the mixture and mix until clear.

4. Add 500 µL of ddH₂O to bring the final volume to 1 mL.
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5. This mixed solution should be used immediately for optimal results.[1]

Signaling Pathway and Workflow Diagrams
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Click to download full resolution via product page

Caption: Mechanism of action of C188-9 as a STAT3 inhibitor.
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Caption: General experimental workflow for using C188-9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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